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Compound of Interest

Compound Name: Lilopristone

Cat. No.: B1675395 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving and using lilopristone in in vitro

assays.

Frequently Asked Questions (FAQs)
Q1: What is lilopristone and what is its mechanism of action?

Lilopristone is a synthetic, steroidal antiprogestogen.[1] Its primary mechanism of action is to

function as a progesterone receptor (PR) antagonist.[2][3][4] In a typical state, the hormone

progesterone binds to its receptor, which then activates the transcription of specific genes.

Lilopristone competitively binds to this receptor, blocking progesterone from binding and

thereby inhibiting these downstream effects.[3] This action can prevent egg implantation and

terminate pregnancy. Compared to the similar compound mifepristone, lilopristone has

significantly reduced anti-glucocorticoid activity.

Q2: What is the recommended solvent for dissolving lilopristone?

The most commonly recommended solvent for preparing lilopristone stock solutions for in

vitro use is Dimethyl Sulfoxide (DMSO). For similar compounds like mifepristone, 100% ethanol

has also been used and may be considered as an alternative.

Q3: How should I prepare a lilopristone stock solution?
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It is recommended to first prepare a high-concentration stock solution in 100% DMSO (e.g., 10

mM). This stock can then be serially diluted to create working solutions for your experiments.

Always add the concentrated DMSO stock to your aqueous culture medium, never the other

way around, to minimize the risk of precipitation.

Q4: How should I store lilopristone powder and stock solutions?

Proper storage is critical to maintain the compound's stability.

Powder: Store desiccated at -20°C for long-term storage (months to years).

Stock Solution (in DMSO): Aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles and store at -80°C for up to one year.

Troubleshooting Guide
Q5: My lilopristone precipitated when I added it to my cell culture medium. What can I do?

Precipitation of a lipophilic compound like lilopristone upon dilution into an aqueous buffer or

medium is a common issue. Here are several steps to troubleshoot this problem:

Check Final DMSO Concentration: Ensure the final concentration of DMSO in your culture

medium is low, ideally 0.5% or less. Most cell lines can tolerate up to 1%, but high

concentrations of DMSO can be cytotoxic and also decrease the solubility of the aqueous

medium itself.

Lower the Stock Concentration: If you are still seeing precipitation, your working solution

concentration may be above lilopristone's solubility limit in the final medium. Try preparing a

lower concentration stock solution in DMSO (e.g., 1 mM instead of 10 mM) before diluting it

into the medium.

Use Pre-warmed Medium: Add the lilopristone stock solution to cell culture medium that

has been pre-warmed to 37°C. Mix gently but thoroughly immediately after adding the

compound.

Incorporate Sonication or Warming: To aid initial dissolution in the stock solvent (DMSO), you

can try gentle warming or brief sonication. Do not heat aqueous solutions containing
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lilopristone, as this may degrade the compound.

Physicochemical & Solubility Data
While specific quantitative solubility limits (e.g., mg/mL) are not consistently published, the

following table summarizes key properties and recommended handling information.

Property Data / Recommendation Reference(s)

Molecular Formula C₂₉H₃₇NO₃

Molecular Weight 447.61 g/mol

Primary Stock Solvent Dimethyl Sulfoxide (DMSO)

Alternative Solvent

Ethanol (based on protocols

for the similar compound

mifepristone)

Storage (Powder) Dry, dark, -20°C for long term

Storage (Stock Sol.)
-80°C in aliquots for up to 1

year

Final DMSO in Media

Should not exceed 1%; keep

below 0.5% if possible. For

sensitive cell lines, keep below

0.1%-0.2%.

Protocols & Visual Guides
Protocol 1: Preparation of a 10 mM Lilopristone Stock
Solution in DMSO
Materials:

Lilopristone powder (MW: 447.61 g/mol )

Anhydrous/Sterile DMSO
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Sterile microcentrifuge tubes or cryovials

Procedure:

Weigh the Compound: Accurately weigh out a desired amount of lilopristone powder. For

example, to make 1 mL of a 10 mM stock, weigh out 4.48 mg of lilopristone.

Add Solvent: Add the calculated volume of 100% DMSO. For 4.48 mg, add 1 mL of DMSO.

Dissolve: Vortex the solution thoroughly until all powder is completely dissolved. Gentle

warming (to 37°C) or brief sonication can be used to assist dissolution if necessary.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile cryovials.

Store immediately at -80°C.

Diagram 1: Experimental Workflow for Lilopristone
Solubilization
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Start: Prepare Lilopristone Solution

1. Weigh Lilopristone Powder

2. Add 100% DMSO to create
a high-concentration stock (e.g., 10 mM)

3. Vortex to dissolve.
Use gentle warming or sonication if needed.

Is the compound fully dissolved?

Precipitation or cloudiness
in stock solution

No

4. Dilute stock into pre-warmed
(37°C) aqueous culture medium

Yes

Troubleshoot:
- Lower stock concentration

- Try alternative solvent (Ethanol)
Does solution remain clear?

Precipitation observed
in final medium

No

Success: Solution is ready
for in vitro assay

Yes

Troubleshoot:
- Ensure final DMSO % is <0.5%

- Lower working concentration

Click to download full resolution via product page

Caption: Workflow for preparing and troubleshooting lilopristone solutions.
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Diagram 2: Lilopristone's Antagonistic Effect on the
Progesterone Receptor Pathway
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Caption: Lilopristone blocks progesterone-mediated gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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